![molecular formula C7H17NS2Si B024888 [(Trimethylsilyl)methyl]carbonimidodithioic acid dimethyl ester CAS No. 106762-07-6](/img/structure/B24888.png)
[(Trimethylsilyl)methyl]carbonimidodithioic acid dimethyl ester
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Overview
Description
[(Trimethylsilyl)methyl]carbonimidodithioic acid dimethyl ester, also known as TSCD, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. TSCD is a sulfur-containing compound that is used as a reagent in organic chemistry. It is a colorless liquid with a molecular weight of 223.5 g/mol.
Mechanism of Action
[(Trimethylsilyl)methyl]carbonimidodithioic acid dimethyl ester acts as a sulfur donor in chemical reactions. It reacts with various organic compounds to form sulfur-containing products. This compound is also known to act as a reducing agent in some reactions. The mechanism of action of this compound is complex and varies depending on the reaction conditions and the nature of the substrate.
Biochemical and Physiological Effects:
This compound has not been extensively studied for its biochemical and physiological effects. However, it is known that this compound can react with biomolecules such as proteins and nucleic acids, leading to the formation of sulfur-containing adducts. This compound has also been shown to have antioxidant properties, which may have potential applications in the treatment of oxidative stress-related diseases.
Advantages and Limitations for Lab Experiments
[(Trimethylsilyl)methyl]carbonimidodithioic acid dimethyl ester has several advantages as a reagent in laboratory experiments. It is easy to handle, stable, and has a long shelf life. This compound is also relatively inexpensive and readily available. However, this compound has some limitations, including its toxicity and the need for careful handling. This compound can also react with air and water, which may affect its reactivity and purity.
Future Directions
There are several future directions for the research on [(Trimethylsilyl)methyl]carbonimidodithioic acid dimethyl ester. One potential area of research is the development of new synthetic methods for this compound that are more efficient and environmentally friendly. Another area of research is the investigation of the biochemical and physiological effects of this compound, which may have potential applications in medicine and biotechnology. Additionally, the development of new applications for this compound in fields such as materials science and nanotechnology is an area of interest for future research.
Synthesis Methods
[(Trimethylsilyl)methyl]carbonimidodithioic acid dimethyl ester can be synthesized by reacting carbon disulfide with trimethylsilylmethylmagnesium chloride in the presence of a catalyst. The reaction yields this compound as a product, which can be purified by distillation. This synthesis method is efficient and has been widely used in research laboratories for the production of this compound.
Scientific Research Applications
[(Trimethylsilyl)methyl]carbonimidodithioic acid dimethyl ester has been used in various scientific research applications, including its use as a reagent in organic chemistry, as a cross-linking agent in polymer chemistry, and as a stabilizer in the synthesis of nanoparticles. This compound has also been used in the synthesis of organosulfur compounds and as a precursor for the preparation of sulfur-containing polymers.
properties
CAS RN |
106762-07-6 |
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Molecular Formula |
C7H17NS2Si |
Molecular Weight |
207.4 g/mol |
IUPAC Name |
1,1-bis(methylsulfanyl)-N-(trimethylsilylmethyl)methanimine |
InChI |
InChI=1S/C7H17NS2Si/c1-9-7(10-2)8-6-11(3,4)5/h6H2,1-5H3 |
InChI Key |
UDLCMVXUWLNAJC-UHFFFAOYSA-N |
SMILES |
C[Si](C)(C)CN=C(SC)SC |
Canonical SMILES |
C[Si](C)(C)CN=C(SC)SC |
synonyms |
[(Trimethylsilyl)methyl]carbonimidodithioic acid dimethyl ester |
Origin of Product |
United States |
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